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Compound of Interest

Compound Name: BMS-665053

Cat. No.: B606241

For Immediate Implementation: This document provides crucial safety and logistical guidance
for laboratory personnel handling the corticotropin-releasing factor-1 (CRF1) receptor
antagonist, BMS-665053. Adherence to these protocols is essential for ensuring personal

safety and maintaining experimental integrity.

BMS-665053 is a potent, selective, and orally bioavailable pyrazinone-containing antagonist of
the CRF1 receptor.[1][2] While specific hazard data for this compound is not readily available,
its nature as a bioactive small molecule necessitates stringent handling procedures to minimize
exposure risk. The following guidelines are based on best practices for managing research
chemicals of this class.

Key Compound Information

A summary of the essential chemical and storage data for BMS-665053 is provided below.
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Property Value Source

(S)-5-Chloro-1-(1-
cyclopropylethyl)-3-(2,6-

Chemical Name dichloro-4- Sigma-Aldrich
(difluoromethoxy)phenylamino)

-pyrazin-2(1H)-one

CAS Number 1173435-64-7 Sigma-Aldrich[1]
Molecular Formula C16H14CI3F2N302 Sigma-Aldrich[1]
Molecular Weight 424.66 g/mol Sigma-Aldrich[1]
Appearance White to light brown powder Sigma-Aldrich[1]
Storage Temperature Room temperature Sigma-Aldrich,

MedchemExpress[1][2]

Solubility DMSO (20 mg/mL, clear) Sigma-Aldrich[1]

Storage Class 13 - Non Combustible Solids Sigma-Aldrich[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory for all personnel handling BMS-665053 in solid or solution
form. This represents a standard Level D protection, suitable for nuisance contamination risk.

[3]
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PPE Category Item Specification

) Safety glasses or chemical )
Eye Protection ANSI 787.1-compliant
splash goggles

Hand Protection Nitrile gloves Chemical-resistant, disposable

Body Protection Laboratory coat Full-length, buttoned

Not generally required for
handling small quantities in a
) ) well-ventilated area. Use a
Respiratory Protection N ) ] ) NIOSH-approved, as needed
certified respirator if creating
aerosols or handling large

quantities.

Operational and Disposal Plans

A systematic approach to handling BMS-665053 from receipt to disposal is critical for safety.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

« Verification: Confirm that the compound name and CAS number on the label match the order

details.

o Storage: Store the container in a designated, well-ventilated area at room temperature, away

from incompatible materials.[1][2]

Handling and Experimental Use

o Preparation: Before handling, ensure the work area (e.g., chemical fume hood, balance
enclosure) is clean and uncluttered. Don all required PPE.

» Weighing:

o Perform all weighing operations within a balance enclosure or a chemical fume hood to
minimize the risk of inhaling fine powder.
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o Use a dedicated, clean spatula for transferring the solid compound.

o Close the primary container immediately after dispensing.

¢ Dissolution:

o Add the solvent (e.g., DMSO) to the weighed compound slowly and carefully to avoid
splashing.

o If necessary, sonicate or vortex the mixture to ensure complete dissolution. Keep the vial
capped during this process.

e Post-Handling:
o Clean all equipment and the work surface thoroughly after use.
o Dispose of all contaminated disposables as chemical waste.

o Remove gloves and lab coat before leaving the laboratory area. Wash hands thoroughly
with soap and water.

Disposal Plan

o Solid Waste: All disposable materials that have come into contact with BMS-665053,
including pipette tips, microfuge tubes, and gloves, must be disposed of in a designated
hazardous chemical waste container.

e Liquid Waste: Unused solutions of BMS-665053 should be collected in a clearly labeled
hazardous waste container for liquid organic waste. Do not pour down the drain.

o Empty Containers: The original container, once empty, should be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone). The rinsate should be collected as hazardous liquid waste.
The rinsed container can then be disposed of as non-hazardous waste.

Safe Handling Workflow
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Caption: Workflow for the safe handling of BMS-665053.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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